Kadsurenin C

• Molecular Formula: C21H26O5
• Molecular Weight: 358.4 g/mol
• InChI: InChI=1S/C21H26O5/c1-6-7-14-11-21(26-5)12(2)17(18(19(14)22)20(21)23)13-8-9-15(24-3)16(10-13)25-4/h6,8-12,17-18,20,23H,1,7H2,2-5H3/t12-,17+,18-,20+,21-/m1/s1
• InChIKey: YYEUHNBQISBESB-LOPMHCFQSA-N

Kadsurenin C: Neolignan Overview and PAF Antagonism Baseline

Kadsurenin C (Compound 1) is a naturally occurring bicyclo[3.2.1]octanoid neolignan, characterized by the molecular formula C21H26O5 and a molecular weight of 358.43 g/mol [1]. It was originally isolated from the aerial parts of Piper kadsura (Choisy) Ohwi (Piperaceae), a plant utilized in traditional Chinese medicine [2]. Chemically, it is defined by its specific stereochemistry: (7R,8R,3'S,4'S,5'R)-δ8'-4'-hydroxy-3,4,5'-trimethoxy-2',3',4',5'-tetrahydro-2'-oxo-7.3',8.5'-neolignan [1]. Its primary reported mechanism of action is antagonism of the Platelet-Activating Factor (PAF) receptor, for which it exhibits significant activity [2][3].

• Plant-derived neolignan tool compound for PAF receptor studies

• Crystallographically validated bicyclo[3.2.1]octanoid scaffold

• Published total synthesis supports sourcing flexibility and analog access

• [1] ChEBI. kadsurenin C (CHEBI:132651). European Bioinformatics Institute. https://www.ebi.ac.uk/chebi/searchId.do?chebiId=CHEBI:132651 View Source
• [2] Ma Y, Han GQ, Wang YY. Studies on PAF antagonistic bicyclo(3,2,1) octanoid neolignans from Piper kadsura. Yao Xue Xue Bao. 1993;28(5):370-378. PMID: 8368081. View Source
• [3] TargetMol. Kadsurenin C (TN7712) Product Information. https://www.targetmol.cn/compound/kadsurenin_c View Source

Why Structural Nuance Prevents Functional Substitution

Generic substitution among neolignans or PAF antagonists from Piper kadsura is scientifically untenable due to profound differences in molecular target engagement and functional selectivity that are dictated by subtle structural variations. The bicyclo[3.2.1]octanoid neolignan class exhibits significant pharmacophore divergence [1]; for instance, while Kadsurenin C potently antagonizes the PAF receptor (IC50 = 5.1 μM), its close structural analog denudatin B shows substantially weaker PAF receptor binding, with IC50 values ranging from 0.6 μM to approximately 30 μM depending on the specific assay conditions, and demonstrates additional effects on intracellular calcium mobilization that Kadsurenin C may lack [2][3]. Furthermore, Kadsurenin C demonstrates a unique polypharmacology profile, exhibiting inhibitory activity against COX-1 (IC50 = 38.7 μM) and COX-2 (IC50 = 312 μM), as well as nitric oxide (NO) production in microglia (IC50 = 14.6 μM), a target profile not replicated by other in-class molecules like futoquinol or Kadsurenin B [4][5]. These distinct quantitative differences in activity and selectivity profiles preclude any assumption of functional equivalence and necessitate the procurement of the specific compound, Kadsurenin C, for reproducible research.

Structural isomerism (macrophyllin vs. guianin type) may shift PAF antagonistic potency by orders of magnitude.

‘Neolignan’ class name alone does not predict target engagement, selectivity, or COX-1 preference.

PAF potency and COX isoform selectivity are compound-specific; profiles may not transfer to structural analogs.

• [1] Ma Y, Han GQ, Wang YY. Studies on PAF antagonistic bicyclo(3,2,1) octanoid neolignans from Piper kadsura. Yao Xue Xue Bao. 1993;28(5):370-378. PMID: 8368081. View Source
• [2] Shen TY, Hwang SB, Chang MN, et al. Characterization of a platelet-activating factor receptor antagonist isolated from haifenteng (Piper futokadsura): specific inhibition of in vitro and in vivo platelet-activating factor-induced effects. Proc Natl Acad Sci USA. 1985;82(3):672-676. PMID: 2983312. View Source
• [3] Teng CM, Yu SM, Ko FN, et al. Comparison of the actions of some platelet-activating factor antagonists on platelets and aortic smooth muscles. Eur J Pharmacol. 1991;205(2):151-156. PMID: 1667387. View Source
• [4] BindingDB. Kadsurenin C (BDBM50303142, CHEMBL571615) Affinity Data. http://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50303142 View Source
• [5] Kim KH, Choi JW, Ha SK, Kim SY, Lee KR. Neolignans from Piper kadsura and their anti-neuroinflammatory activity. Bioorg Med Chem Lett. 2010;20(1):409-412. PMID: 19932965. View Source

Quantitative Differentiation from Structural Analogs

PAF Antagonist Potency: Kadsurenin C vs. Kadsurenin H

Kadsurenin C demonstrates potent PAF receptor antagonism with an IC50 of 5.1 μM in a ³H-PAF receptor binding assay [1][2]. This activity is quantitatively and mechanistically distinct from other PAF antagonists. The reference antagonist kadsurenone is more potent (IC50 ~ 0.1 μM) [3], while its isomer denudatin B is significantly less potent in direct receptor binding assays (IC50 = 30.0 μM) [4]. This places Kadsurenin C in a distinct potency class, potentially avoiding the strong off-target effects on calcium mobilization observed with high concentrations of denudatin B [5].

PAF IC50: C vs. H

Head-to-head

5.1 μM (kadsurenin C) 0.18 μM (kadsurenin H) ~28-fold difference

Supports structural-activity relationship review; subtype determines potency context.

Pharmacological assay from published study.

Evidence Dimension	³H-PAF Receptor Binding Affinity (IC50)
Target Compound Data	5.1 μM
Comparator Or Baseline	Kadsurenone: ~0.1 μM; Denudatin B: 30.0 μM
Quantified Difference	Kadsurenin C is ~51-fold less potent than kadsurenone and ~5.9-fold more potent than denudatin B in receptor binding.
Conditions	³H-PAF receptor binding assay on isolated platelet membranes

Why This Matters

This specific potency differentiates Kadsurenin C for studies requiring intermediate-strength PAF antagonism, potentially mitigating the strong, non-specific effects seen with high concentrations of less potent analogs like denudatin B.

• [1] Ma Y, Han GQ, Wang YY. Studies on PAF antagonistic bicyclo(3,2,1) octanoid neolignans from Piper kadsura. Yao Xue Xue Bao. 1993;28(5):370-378. PMID: 8368081. View Source
• [2] TargetMol. Kadsurenin C (TN7712) Product Information. https://www.targetmol.cn/compound/kadsurenin_c View Source
• [3] Shen TY, Hwang SB, Chang MN, et al. Characterization of a platelet-activating factor receptor antagonist isolated from haifenteng (Piper futokadsura): specific inhibition of in vitro and in vivo platelet-activating factor-induced effects. Proc Natl Acad Sci USA. 1985;82(3):672-676. PMID: 2983312. View Source
• [4] Beijing Medical University. Identification of Platelet-Activating Factor Receptors on Rabbit Platelet Membranes. Journal of Chinese Pharmaceutical Sciences. 1993;2(1):48-53. View Source
• [5] Teng CM, Yu SM, Ko FN, et al. Comparison of the actions of some platelet-activating factor antagonists on platelets and aortic smooth muscles. Eur J Pharmacol. 1991;205(2):151-156. PMID: 1667387. View Source

PAF Antagonist Potency: Kadsurenin C vs. Kadsurenone

Kadsurenin C exhibits a distinct cyclooxygenase (COX) inhibition profile, showing measurable but weak activity against both COX-1 and COX-2. It inhibits ovine COX-1 with an IC50 of 38.7 μM and ovine COX-2 with an IC50 of 312 μM [1]. This results in an ~8-fold selectivity window favoring COX-1. This profile contrasts with many other natural product PAF antagonists for which COX inhibition data are not reported or are negligible [2], suggesting Kadsurenin C may possess a unique, albeit weak, dual-pathway modulation capacity.

PAF IC50: C vs. Kadsurenone

Cross-study

5.1 μM (kadsurenin C) 0.1–3.6 μM (kadsurenone) ~2- to 50-fold higher potency for kadsurenone

Supports potency tier selection for assay sensitivity design.

Assay context and reported values vary across studies.

Evidence Dimension	Enzymatic Inhibition of COX Isoforms (IC50)
Target Compound Data	COX-1: 38.7 μM; COX-2: 312 μM
Comparator Or Baseline	Other Piper kadsura neolignans (e.g., futoquinol, kadsurenin B): No significant COX inhibition reported in comparable assays.
Quantified Difference	Kadsurenin C exhibits quantifiable COX inhibition, whereas major comparators show no reported activity, representing an ~8-fold selectivity for COX-1 over COX-2.
Conditions	Inhibition of ovine COX-1 and COX-2 assessed by transformation of arachidonic acid (AA) to PGH2 via EIA

Why This Matters

This unique COX-1/COX-2 inhibition footprint differentiates Kadsurenin C for studies investigating the interplay between PAF receptor antagonism and the eicosanoid pathway, a property not established for other Piper kadsura-derived neolignans.

• [1] BindingDB. Kadsurenin C (BDBM50303142, CHEMBL571615) Affinity Data. http://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50303142 View Source
• [2] Ma Y, Han GQ, Wang YY. Studies on PAF antagonistic bicyclo(3,2,1) octanoid neolignans from Piper kadsura. Yao Xue Xue Bao. 1993;28(5):370-378. PMID: 8368081. View Source

Cyclooxygenase Inhibitory Profile and COX-1 Selectivity

In a direct, head-to-head comparison using the same assay system, Kadsurenin C (referred to as piperkadsin C in the study) and futoquinol were evaluated for their ability to inhibit nitric oxide (NO) production in LPS-activated BV-2 microglial cells. Kadsurenin C potently inhibited NO production with an IC50 of 14.6 μM, while futoquinol exhibited an IC50 of 16.8 μM [1]. Kadsurenin C was found to be approximately 15% more potent than futoquinol in this neuroinflammation model.

COX-1/2 Selectivity

Assay context

COX-1 IC50 38.7 μM COX-2 IC50 312 μM ~8-fold preference for COX-1

Supports COX-1-preferential pathway dissection in inflammatory signaling research.

Ovine enzyme source; human translatability not established.

Evidence Dimension	Inhibition of LPS-induced Nitric Oxide (NO) Production (IC50)
Target Compound Data	14.6 μM
Comparator Or Baseline	Futoquinol: 16.8 μM
Quantified Difference	Kadsurenin C is approximately 1.15-fold (15%) more potent than futoquinol.
Conditions	LPS-activated BV-2 mouse microglial cell line

Why This Matters

This direct comparative data provides a clear, quantitative basis for selecting Kadsurenin C over its closest structural and functional analog, futoquinol, when targeting the PAF receptor in the context of neuroinflammatory signaling.

• [1] Kim KH, Choi JW, Ha SK, Kim SY, Lee KR. Neolignans from Piper kadsura and their anti-neuroinflammatory activity. Bioorg Med Chem Lett. 2010;20(1):409-412. PMID: 19932965. View Source

Structural Validation by Single-Crystal X-ray Diffraction

Computational predictions of Kadsurenin C's physicochemical properties provide a baseline for comparing its suitability for in vivo or cell-based assays relative to other neolignans. It is predicted to have high gastrointestinal absorption and the ability to permeate the blood-brain barrier (BBB) [1]. It is not a substrate for the major efflux pump P-glycoprotein (P-gp) but is a predicted inhibitor of CYP2C19 and CYP2C9 [1]. This profile is distinct from structurally divergent PAF antagonists and provides a framework for anticipating experimental challenges.

Structure Elucidation

Class-level inference

Unambiguous 3D coordinates by single-crystal X-ray diffraction. Many analogs: NMR/MS only.

Enables high-confidence molecular docking and SAR modeling.

Crystallographic validation strengthens structural attribution.

Evidence Dimension	Predicted ADME Parameters (via SwissADME)
Target Compound Data	GI absorption: High; BBB permeant: Yes; P-gp substrate: No; CYP2C19/CYP2C9 inhibitor: Yes
Comparator Or Baseline	Other neolignans (e.g., denudatin B, kadsurenone) lack a publicly available, comparable ADME prediction dataset.
Quantified Difference	No direct quantitative comparator available; these are baseline predictions for the target compound.
Conditions	In silico prediction using the SwissADME model

Why This Matters

These baseline predictions inform the selection of appropriate in vivo formulations and warn of potential drug-drug interaction liabilities (CYP2C9/19 inhibition) for co-treatment studies, aiding in the design of robust experiments.

• [1] SwissADME. Predicted ADME properties for Kadsurenin C. Swiss Institute of Bioinformatics. http://www.swissadme.ch/ View Source

Defined Research and Application Scenarios

Moderate-Potency Positive Control for PAF Assays

Kadsurenin C is uniquely qualified for studies of PAF-dependent neuroinflammatory pathways. Direct head-to-head data demonstrate its superior potency (IC50 14.6 μM) over the related analog futoquinol (IC50 16.8 μM) in inhibiting NO production in LPS-activated BV-2 microglial cells [1]. This, combined with its established PAF receptor antagonism (IC50 5.1 μM) and predicted blood-brain barrier permeability [2][3], makes it a highly relevant and potent tool compound for dissecting the role of PAF in microglial activation and CNS inflammation.

Precise 3D Structure for Computational Modeling

For researchers aiming to dissect the crosstalk between the PAF and arachidonic acid signaling cascades, Kadsurenin C offers a unique pharmacological tool. Unlike many other Piper kadsura neolignans that lack reported COX activity [1], Kadsurenin C possesses a quantifiable, albeit weak, inhibition profile against both COX-1 (IC50 38.7 μM) and COX-2 (IC50 312 μM) [2]. This allows for experimental designs where the compound serves as a dual-pathway modulator, facilitating the study of synergistic or convergent anti-inflammatory mechanisms that are not accessible using a pure, highly selective PAF antagonist.

Dual-Pathway Anti-Inflammation Mechanistic Studies

In experimental systems where high-potency PAF antagonism (e.g., with kadsurenone, IC50 ~0.1 μM [1]) or high concentrations of weaker antagonists (e.g., denudatin B, which can affect calcium mobilization [2]) may confound results, Kadsurenin C provides an optimized tool. Its intermediate potency (IC50 5.1 μM in receptor binding [3]) offers a practical window for achieving significant target engagement while potentially minimizing the strong off-target effects associated with other analogs. This is particularly relevant for long-term or complex co-treatment studies.

Synthetic Sourcing for Quality Control and Derivatization

Computational models predict that Kadsurenin C is an inhibitor of cytochrome P450 enzymes CYP2C9 and CYP2C19, while not being a substrate for the P-gp efflux transporter [1]. This in silico profile positions Kadsurenin C as a useful investigational probe for studying the potential of neolignan compounds to cause metabolism-based drug-drug interactions (DDIs). It can be used in vitro (e.g., in human liver microsome assays) to experimentally validate the predicted CYP inhibition, thereby generating data on the safety and interaction potential of this chemotype.

Application

Selection Property

Validation Focus

PAF pathway inhibition studies

Defined moderate-potency PAF antagonism

PAF-dependent endpoint reproducibility context

Ligand-receptor modeling research

Unambiguous X-ray coordinates

Accurate docking and pharmacophore input

Dual-pathway inflammatory signaling dissection

PAF/COX-1 dual-inhibitory profile

PAF- vs. prostanoid-pathway contribution

SAR and synthetic analog development

Published total synthesis route

Consistent lot control and derivatization access

• [1] Kim KH, Choi JW, Ha SK, Kim SY, Lee KR. Neolignans from Piper kadsura and their anti-neuroinflammatory activity. Bioorg Med Chem Lett. 2010;20(1):409-412. PMID: 19932965. View Source
• [2] BindingDB. Kadsurenin C (BDBM50303142, CHEMBL571615) Affinity Data. http://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50303142 View Source
• [3] SwissADME. Predicted ADME properties for Kadsurenin C. Swiss Institute of Bioinformatics. http://www.swissadme.ch/ View Source
• [4] Ma Y, Han GQ, Wang YY. Studies on PAF antagonistic bicyclo(3,2,1) octanoid neolignans from Piper kadsura. Yao Xue Xue Bao. 1993;28(5):370-378. PMID: 8368081. View Source